Cas no 18951-40-1 (2-Hexenoic acid,4-methyl-, (Z)- (8CI))

• Product Name: 2-Hexenoic acid,4-methyl-, (Z)- (8CI)
• CAS No: 18951-40-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD02258698
• CID: 136962
• PubChem ID: 6443739
• Update Time: 2025-05-24

2-Hexenoic acid,4-methyl-, (Z)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid,4-methyl-, (Z)- (8CI)
• CIS-3-METHYL-2-HEXENOIC ACID
• 9,10-Dihydroretinoic acid
• Retinoic acid,9,10-dihydro
• (2E)-3-methylhex-2-enoic acid
• Z352746820
• DTXSID701020850
• MFCD02258698
• (2E)-3-methyl-2-Hexenoic acid
• AKOS008113312
• LMFA01030793
• A901718
• A1-01430
• CS-0072967
• SCHEMBL195384
• 3-Methyl-2E-hexenoic acid
• 18951-40-1
• (E)-3-methylhex-2-enoic acid
• Q98FU4WJ65
• UNII-Q98FU4WJ65
• CHEBI:144845
• 2-Hexenoic acid, 3-methyl-, (E)-
• trans-3-Methyl-2-hexenoic acid
• EN300-398557
• TMHA
• A901147
• e-3-methyl-2-hexenoic acid
• 3-methylhex-2-enoic acid
• EN300-55079
• F8880-7277
• Q3487540
• 27960-21-0
• 3-Methyl-2-hexenoic acid
• 35205-70-0
• (e)-3-methyl-2-hexenoic acid
• AS-58087
• 3-Methyl-2-hexenoic acid, (2E)-

• MDL： MFCD02258698
• Inchi： 1S/C7H12O2/c1-3-4-6(2)5-7(8)9/h5H,3-4H2,1-2H3,(H,8,9)/b6-5+
• InChI Key： NTWSIWWJPQHFTO-AATRIKPKSA-N
• SMILES： OC(/C=C(\C)/CCC)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 37.30000
• LogP: 1.81740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-Hexenoic acid,4-methyl-, (Z)- (8CI)

Comprehensive Overview of 2-Hexenoic acid,4-methyl-, (Z)- (8CI) (CAS No. 18951-40-1)

2-Hexenoic acid,4-methyl-, (Z)- (8CI), identified by its CAS No. 18951-40-1, is a specialized organic compound belonging to the family of unsaturated carboxylic acids. This compound is characterized by its unique molecular structure, featuring a 4-methyl substitution and a (Z)-configuration at the double bond, which significantly influences its chemical behavior and applications. In recent years, the demand for such structurally defined compounds has surged, driven by their utility in flavor and fragrance industries, pharmaceutical intermediates, and bioactive molecule synthesis.

The Z-configuration of 2-Hexenoic acid,4-methyl- is particularly noteworthy, as it imparts distinct physicochemical properties compared to its E-isomer. Researchers and industries are increasingly focusing on stereoselective synthesis methods to produce such compounds, aligning with the growing emphasis on green chemistry and sustainable production. This trend is reflected in the rising number of searches for "Z-unsaturated acids applications" and "eco-friendly synthesis of methyl-substituted hexenoic acids" across scientific databases and search engines.

In the flavor industry, 2-Hexenoic acid,4-methyl-, (Z)- is valued for its contribution to fruity and herbal notes. Its methyl group enhances volatility and aroma profile, making it a sought-after ingredient in natural flavor formulations. Consumers today are increasingly interested in clean-label products, prompting manufacturers to explore compounds like this for natural flavor enhancers. Searches for "natural flavor compounds with methyl groups" and "Z-unsaturated acids in food" have seen a notable uptick, underscoring this shift.

From a pharmaceutical perspective, CAS No. 18951-40-1 serves as a versatile building block for synthesizing more complex molecules. Its unsaturated carboxyl group allows for further functionalization, making it useful in designing drug candidates with improved bioavailability. The compound's potential in metabolic pathway modulation is another area of interest, as evidenced by queries like "hexenoic acid derivatives in drug discovery" and "role of Z-unsaturated acids in medicinal chemistry".

Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize 2-Hexenoic acid,4-methyl-, (Z)-, ensuring purity and consistency. Quality control is paramount, especially when the compound is used in consumer-facing applications. Recent advancements in chromatographic separation have also enabled better isolation of Z-isomers, addressing challenges related to isomeric purity—a topic frequently searched as "how to separate Z and E isomers of hexenoic acids".

In summary, 2-Hexenoic acid,4-methyl-, (Z)- (8CI) (CAS No. 18951-40-1) is a multifaceted compound with broad applicability across flavor, fragrance, and pharmaceutical sectors. Its stereospecificity and functional group reactivity make it a valuable asset in both industrial and research settings. As the scientific community continues to explore sustainable synthesis routes and novel applications, this compound is poised to remain a subject of significant interest.